molecular formula C11H13NO2 B8514365 2-(4-Methoxy-phenyl)-N-methyl-acrylamide

2-(4-Methoxy-phenyl)-N-methyl-acrylamide

Cat. No.: B8514365
M. Wt: 191.23 g/mol
InChI Key: UJIDVSGFLANOAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Methoxy-phenyl)-N-methyl-acrylamide is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

2-(4-methoxyphenyl)-N-methylprop-2-enamide

InChI

InChI=1S/C11H13NO2/c1-8(11(13)12-2)9-4-6-10(14-3)7-5-9/h4-7H,1H2,2-3H3,(H,12,13)

InChI Key

UJIDVSGFLANOAA-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)C(=C)C1=CC=C(C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(4-methoxy-phenyl)-acrylic acid ethyl ester (66a) (1.0 g, 4.85 mmol) in 15 mL of THF was added dropwise 0.33 N KOH (33.5 mL) at 0° C. The mixture was stirred at ambient temperature for three hours, concentrated in vacuo, re-suspended in water, and extracted with EtOAc three times. The combined organic layer was dried over Na2SO4, and concentrated to give 0.86 g acid as a white solid. It was dissolved in 8 mL of DMF, and to this solution was added 2.0 M methylamine (9.7 mL, 19.40 mmol) and Et3N (2.70 mL, 19.40 mmol), follow by HATU (2.75 g, 7.23 mmol). The resulting mixture was stirred at room temperature for 30 minutes. Sat. NaHCO3 was added, the mixture was extracted with EtOAc. The organic phase was dried over Na2SO4, concentrated, and purified by flash column chromatography eluting with EtOAc:CH2Cl2:MeOH (1:1:0.01) to provide 0.68 g off-white solid as the intermediate 66b. 1H NMR (300 MHz, CD3OD) δ 7.23 (d, 2H, J=8.86 Hz), 6.81 (d, 2H, J=8.85 Hz), 5.52 (s, 2H), 3.81 (s, 3H), 2.72 (d, 3H, J=3.77 Hz). LCMS (ESI+) [M+H]/z Calc'd 192, found 192.
Quantity
9.7 mL
Type
reactant
Reaction Step One
Name
Quantity
2.7 mL
Type
reactant
Reaction Step One
Name
Quantity
2.75 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
8 mL
Type
reactant
Reaction Step Four

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